Cas no 1283118-87-5 (4-Formyl-2-nitrobenzoic acid)

• Product Name: 4-Formyl-2-nitrobenzoic acid
• CAS No: 1283118-87-5
• MF: C₈H₅NO₅
• MW: 195.129002332687
• MDL: MFCD28357264
• CID: 4730394
• PubChem ID: 20351439
• Update Time: 2025-10-25

4-Formyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-nitrobenzoic acid
• BXRTUCCEGAHNBJ-UHFFFAOYSA-N
• 4-Formyl-2-nitrobenzoic acid

• MDL： MFCD28357264
• Inchi： 1S/C8H5NO5/c10-4-5-1-2-6(8(11)12)7(3-5)9(13)14/h1-4H,(H,11,12)
• InChI Key： BXRTUCCEGAHNBJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C=O)=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 0.9
• Topological Polar Surface Area: 100

Additional information on 4-Formyl-2-nitrobenzoic acid

Professional Introduction to 4-Formyl-2-nitrobenzoic acid (CAS No: 1283118-87-5)

4-Formyl-2-nitrobenzoic acid, with the chemical formula C₇H₅NO₆, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of both a formyl group and a nitro group on a benzoic acid backbone. The unique structural features of 4-formyl-2-nitrobenzoic acid make it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals.

The CAS number 1283118-87-5 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. The synthesis of 4-formyl-2-nitrobenzoic acid typically involves nitration and formylation reactions on a benzene ring, resulting in a highly functionalized aromatic system. This process requires careful control of reaction conditions to achieve high yield and purity, which is critical for subsequent applications.

One of the most notable applications of 4-formyl-2-nitrobenzoic acid is in the pharmaceutical industry, where it serves as a key precursor for various bioactive molecules. Recent studies have highlighted its role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The formyl group on the compound allows for further derivatization through condensation reactions, leading to the formation of complex heterocyclic structures that exhibit significant biological activity.

Furthermore, research has demonstrated the utility of 4-formyl-2-nitrobenzoic acid in the development of novel antimicrobial agents. The nitro group enhances the electron-withdrawing effect on the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. This property has been exploited to create derivatives with enhanced antimicrobial properties, which are particularly relevant in addressing rising antibiotic resistance issues.

In addition to its pharmaceutical applications, 4-formyl-2-nitrobenzoic acid has shown promise in materials science. Its ability to undergo polymerization reactions makes it a potential candidate for developing advanced coatings and adhesives. The nitro group can participate in cross-linking reactions, contributing to the formation of durable and high-performance materials.

The latest advancements in green chemistry have also influenced the synthesis of 4-formyl-2-nitrobenzoic acid. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. One such approach involves catalytic methods that enhance reaction efficiency while maintaining high selectivity. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

The chemical properties of 4-formyl-2-nitrobenzoic acid make it an attractive candidate for further exploration in drug discovery. Its reactivity allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successfully employed in identifying novel lead compounds with therapeutic potential.

Another area where 4-formyl-2-nitrobenzoic acid has gained attention is in computational chemistry. Molecular modeling studies have been conducted to understand its interactions with biological targets at an atomic level. These simulations provide insights into how modifications to its structure can enhance binding affinity and selectivity, guiding rational drug design efforts.

The versatility of 4-formyl-2-nitrobenzoic acid extends to its role as a ligand in coordination chemistry. Its ability to chelate metal ions has been explored for applications in catalysis and sensing technologies. Metal complexes derived from this compound have demonstrated unique catalytic activities, making them useful in organic transformations that are otherwise challenging to achieve.

In conclusion, 4-formyl-2-nitrobenzoic acid (CAS No: 1283118-87-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, materials science, and green chemistry. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation and progress in various fields.